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Compound of Interest

Compound Name:
4-Hydroxypropofol-4-O-b-D-

glucuronide

CAS No.: 115005-78-2

Cat. No.: B1140697

Get Quote

Executive Summary & Strategic Recommendation
Current Market Status: Unlike the parent drug Propofol or its primary metabolite Propofol

Glucuronide, ISO 17034 Certified Reference Materials (CRMs) are currently unavailable for 4-

Hydroxypropofol-4-O-β-D-glucuronide from major accredited providers (e.g., Cerilliant, NIST,

Lipomed).

The Solution: Researchers must rely on High-Purity Analytical Standards (Research Grade)

provided by specialized organic synthesis vendors.

Critical Analytical Challenge: The primary risk in quantifying this metabolite is isomer

interference. The structural isomer 4-Hydroxypropofol-1-O-β-D-glucuronide shares the same

molecular weight (

369) and primary MRM transitions. Successful quantification requires a reference material with
high isomeric purity and a chromatographic method capable of baseline resolution.
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Feature
Recommended: Analytical

Standard
Alternative: Surrogate CRM

Product Type High-Purity Research Standard
ISO 17034 CRM (Propofol

Glucuronide)

Primary Source
Toronto Research Chemicals

(TRC), Santa Cruz
Cerilliant, Lipomed

Use Case
Exact quantification of 4-OH-

Propofol-4-G

Internal Standard / Surrogate

Quant

Isomeric Purity
Critical (Must be >95% specific

isomer)
N/A (Different compound)

Traceability Vendor CoA (NMR, HPLC, MS) SI-Traceable (NIST weights)

Metabolic Context & Target Analyte
Propofol metabolism is complex, involving hydroxylation (Phase I) followed by glucuronidation

(Phase II). Understanding this pathway is essential for selecting the correct standard, as

glucuronidation can occur at two distinct positions on the 4-hydroxypropofol molecule.
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Figure 1: Metabolic pathway illustrating the divergence of 4-Hydroxypropofol into two distinct

glucuronide isomers. The 4-O-glucuronide (Target) must be distinguished from the 1-O-

glucuronide.
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Comparative Analysis of Reference Materials
Since a "Gold Standard" ISO 17034 CRM does not exist, the comparison focuses on the

Commercial Analytical Standard versus the In-House/Surrogate approach.

Option A: Commercial Analytical Standard (TRC / Santa
Cruz)

Description: Chemically synthesized standard, typically supplied as a solid salt (e.g., Sodium

salt) or neat powder.

Best For: Method development, retention time marker, and calibration curves.[1]

Pros: Validated structure (NMR/MS), defined isomeric purity.

Cons: Lacks long-term stability data typical of CRMs; uncertainty budget is not ISO 17034

compliant.

Option B: Surrogate Quantification (Propofol
Glucuronide CRM)

Description: Using a certified Propofol Glucuronide standard (available from Cerilliant) to

quantify the 4-OH metabolite assuming similar ionization efficiency.

Best For: Semi-quantitative screening when exact standards are cost-prohibitive.

Pros: Traceable, high stability, ISO 17034 certified.

Cons:High Risk of Error. The ionization response of the phenolic glucuronide (Propofol-G)

differs significantly from the quinol glucuronide (4-OH-Propofol-G), leading to quantitation

errors of >30%.
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Parameter
TRC (Cat#

H951850)

Santa Cruz (SC-

210134)

Cerilliant (Propofol-G

CRM)

CAS Number 115005-78-2 115005-78-2
252033-68-2

(Different Compound)

Grade Analytical Standard Research Grade ISO 17034 CRM

Purity >95% (HPLC) >98% (HPLC)
99.9%

0.4%

Isomer Specificity Confirmed 4-O-Isomer Confirmed 4-O-Isomer N/A

Format Solid / Neat Solid Solution (MeOH)

Storage -20°C, Hygroscopic -20°C -20°C

Validated Experimental Protocol (LC-MS/MS)
To ensure scientific integrity, the use of an Analytical Standard requires a self-validating

protocol that proves isomer separation.

Methodology: Isomer-Specific Quantification
1. Sample Preparation:

Matrix: Plasma or Urine.[2]

Extraction: Protein precipitation with Methanol (1:4 v/v) containing Internal Standard

(Propofol-Glucuronide-d17).

Reasoning: Solid Phase Extraction (SPE) can be used but often results in loss of polar

glucuronides. Simple precipitation preserves the Phase II metabolites.

2. LC-MS/MS Conditions:

Column: Waters HSS T3 C18 (

mm, 1.8 µm) or Phenomenex Kinetex PFP.
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Note: A standard C18 column may co-elute the 1-O and 4-O isomers. A high-strength silica

(HSS) or Pentafluorophenyl (PFP) phase provides better selectivity for regioisomers.

Mobile Phase:

A: 0.5 mM Ammonium Fluoride in Water (Enhances ionization in Neg mode).

B: Methanol.[1][3][4][5]

Ionization: ESI Negative Mode (Glucuronides ionize best as [M-H]⁻).

3. MRM Transitions (Critical):

Analyte
Precursor (

)

Product (

)
Type Mechanism

4-OH-Propofol-4-

G
369.1 193.1 Quant

Loss of

Glucuronide

(-176)

4-OH-Propofol-4-

G
369.1 113.0 Qual

Ring

Fragmentation

Propofol

Glucuronide
353.1 177.1 Quant

Loss of

Glucuronide

(-176)

IS (Propofol-G-

d17)
370.1 177.1 Quant

Loss of

Glucuronide
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Quality Control Check
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Figure 2: Analytical workflow emphasizing the critical control point of chromatographic isomer

resolution prior to MS detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1140697/docs#comparative-guide-reference-
materials-for-4-hydroxypropofol-4-o-d-glucuronide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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